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Compound of Interest

Compound Name: TIC10g

Cat. No.: B15614431

Disclaimer: This document provides general guidance on chemical handling and disposal
workflows. It is not a substitute for a substance-specific Safety Data Sheet (SDS) or institutional
protocols. Researchers, scientists, and drug development professionals must consult the
official SDS for TIC10g and contact their institution's Environmental Health and Safety (EHS)
department for specific disposal procedures and requirements mandated by local, state, and
federal regulations.

l. Pre-Disposal Safety and Handling

Proper disposal begins with safe handling. Before working with TIC10g (also known as
ONC201), ensure you are familiar with its properties by reviewing the SDS. Always handle the
compound in a designated area, such as a chemical fume hood, to minimize inhalation
exposure.

When handling TIC10g, appropriate Personal Protective Equipment (PPE) is mandatory. The
specific requirements may vary based on the procedure, but a general baseline is outlined
below.
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PPE Category Specification and Purpose

Chemically resistant gloves (e.g., nitrile) are

Hand Protection ] )
essential to prevent skin contact.

Safety glasses with side shields or chemical

Eye Protection )
splash goggles must be worn at all times.

A fully buttoned lab coat protects against minor

Body Protection ) o
spills and contamination.

Use of a NIOSH-approved respirator may be
Respiratory required if handling powders outside of a fume
hood.

Il. General Disposal Workflow

The disposal of chemical waste like TIC10g is a regulated process that requires careful
segregation and documentation. The following workflow provides a logical sequence for
managing chemical waste in a laboratory setting.
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1. Preparation & Review

Consult TIC10g Safety Data Sheet (SDS)
& Institutional SOPs

Wear Required PPE
(Gloves, Goggles, Lab Coat)

~

tion & Collection

4 2. Waste Segrega

Segregate Waste by Type:
- Solid (unused powder, contaminated tips)
- Liquid (solutions in compatible solvent)

- Sharps (needles, contaminated glass)

Collect in Approved, Labeled
Hazardous Waste Containers

Decontaminate Work Surfaces
(Refer to SDS for effective deactivating agent)

-

3. Final Disposal

Securely Seal Containers
Ensure Labels are Complete & Accurate

(Store Waste in Designated Satellite Accumulation Areza

Contact EHS for Waste Pickup
& Complete Disposal Manifest

Retain Disposal Records7

Click to download full resolution via product page

Caption: General workflow for the safe handling and disposal of TIC10g waste.
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lll. Mechanism of Action: TIC10g Signaling Pathway

TIC10g/ONC201 is a small molecule imipridone that exhibits anti-cancer properties through
several mechanisms.[1][2] A primary mechanism involves the hyperactivation of the
mitochondrial protease ClpP.[3][4] This leads to the degradation of mitochondrial proteins,
inducing the Integrated Stress Response (ISR) and subsequent apoptosis (programmed cell
death).[3][5]

Additionally, TIC10g/ONC201 can inhibit the Akt and ERK signaling pathways.[6][7] This dual
inhibition results in the dephosphorylation and nuclear translocation of the transcription factor
FOXO3a, which in turn upregulates the transcription of the pro-apoptotic protein TRAIL (Tumor
Necrosis Factor-related apoptosis-inducing ligand).[7][8]
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Caption: Dual signaling pathways of TIC10g leading to cancer cell apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15614431#tic10g-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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